Cas no 1154415-17-4 (1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone)

• Product Name: 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone
• CAS No: 1154415-17-4
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD29918271
• CID: 2174212
• Update Time: 2025-06-08

1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone
• 134963

• MDL： MFCD29918271
• Inchi： 1S/C8H6BrClO2/c1-4(11)5-2-7(10)6(9)3-8(5)12/h2-3,12H,1H3
• InChI Key： YQBKDWADCNMPSA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=C(Br)C=C1O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone

Recent Advances in the Study of 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone (CAS: 1154415-17-4): A Promising Intermediate in Pharmaceutical Chemistry

1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone (CAS: 1154415-17-4) has emerged as a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of novel pharmaceutical compounds. Recent studies have highlighted its significance in the construction of complex heterocyclic systems, which are pivotal in drug discovery. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone as a key building block in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting aberrant signaling pathways in cancer cells, showing promising in vitro activity against multiple cancer cell lines. The structural versatility of this intermediate allowed for efficient modifications at the phenolic hydroxyl and carbonyl groups, enabling the rapid generation of diverse molecular scaffolds.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel antibacterial agents incorporating the 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone moiety. The inventors reported enhanced antibacterial activity against drug-resistant strains, particularly MRSA and ESBL-producing Enterobacteriaceae, with minimum inhibitory concentrations (MICs) ranging from 0.5-4 μg/mL. Molecular docking studies suggested that the bromo-chloro substitution pattern plays a crucial role in target binding affinity to bacterial topoisomerase IV.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a novel HPLC-MS method for the quantification of 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone in complex matrices, achieving a detection limit of 0.1 ng/mL. This method has proven particularly valuable in pharmacokinetic studies of derivatives containing this structural motif, enabling more accurate assessment of drug metabolism and distribution profiles.

From a synthetic chemistry perspective, recent work has focused on green chemistry approaches to produce 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone. A 2023 study in Green Chemistry reported a solvent-free mechanochemical synthesis with 85% yield and significantly reduced environmental impact compared to traditional methods. The process utilized catalytic amounts of biodegradable Lewis acids, representing an important step toward sustainable pharmaceutical manufacturing.

The safety profile of this compound has been further elucidated in recent toxicological studies. Research published in Chemical Research in Toxicology (2024) investigated its metabolic pathways, identifying the major Phase I and Phase II metabolites. These findings are crucial for understanding potential toxicity mechanisms and designing safer derivatives. Interestingly, the study revealed species-specific differences in metabolism that must be considered during preclinical development.

Looking forward, the unique structural features of 1-(4-Bromo-5-chloro-2-hydroxyphenyl)ethanone continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a photosensitizer in photodynamic therapy. The compound's ability to participate in diverse chemical transformations while maintaining favorable physicochemical properties makes it particularly valuable in these emerging therapeutic modalities.